Cas no 216394-04-6 ((E)-(4-(2-Nitrovinyl)phenyl)boronic acid)

• Product Name: (E)-(4-(2-Nitrovinyl)phenyl)boronic acid
• CAS No: 216394-04-6
• MF: C₈H₈BNO₄
• MW: 192.964422225952
• MDL: MFCD01075748
• CID: 92456
• PubChem ID: 329763749
• Update Time: 2025-05-23

(E)-(4-(2-Nitrovinyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (E)-(4-(2-Nitrovinyl)phenyl)boronic acid
• 4-Borono-trans-beta-nitrostyrene~trans-4-(beta-Nitrovinyl)phenylboronic acid
• 4-[(E)-2-nitrovinyl]phenylboronic acid
• [4-[(E)-2-nitroethenyl]phenyl]boronic acid
• 4-(E-2-Nitrovinyl)phenylboronic acid
• trans-4-(2-Nitrovinyl)benzeneboronic acid
• TRANS-4-(BETA-NITROVINYL)BENZENEBORONIC ACID
• 216394-04-6
• AC1114
• YDA55537
• CS-12153
• 4-[(E)-2-Nitrovinyl]benzeneboronic acid
• AS-64782
• 4-(2-Nitrovinyl)phenylboronic acid
• {4-[(1E)-2-nitroethenyl]phenyl}boronic acid
• {4-[(E)-2-nitroethenyl]phenyl}boronic acid
• A815561
• MFCD01075748
• DTXSID70420751
• 98555-37-4
• 4-BORONO-TRANS-BETA-NITROSTYRENE
• (E)-4-(2-nitrovinyl)phenylboronic acid
• AKOS015833339
• CS-0174620
• A916409
• 4-(2-Nitrovinyl)phenylboronicAcid

• MDL： MFCD01075748
• Inchi： 1S/C8H8BNO4/c11-9(12)8-3-1-7(2-4-8)5-6-10(13)14/h1-6,11-12H/b6-5+
• InChI Key： GMEGTAODWQPCOD-AATRIKPKSA-N
• SMILES： OB(C1C=CC(/C=C/[N+](=O)[O-])=CC=1)O
• BRN： 3293756

Computed Properties

• Exact Mass: 193.05500
• Monoisotopic Mass: 193.054638
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3

Experimental Properties

• Density: 1.32
• Melting Point: 133-138 °C
• Boiling Point: 412.6°Cat760mmHg
• Flash Point: 203.3°C
• Refractive Index: 1.581
• PSA: 86.28000
• LogP: 0.13700

(E)-(4-(2-Nitrovinyl)phenyl)boronic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 22
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on (E)-(4-(2-Nitrovinyl)phenyl)boronic acid

(E)-(4-(2-Nitrovinyl)phenyl)boronic Acid: A Comprehensive Overview

(E)-(4-(2-Nitrovinyl)phenyl)boronic acid, also known by its CAS number 216394-04-6, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, materials science, and drug discovery. This compound is a derivative of phenylboronic acid, featuring a nitrovinyl group attached to the aromatic ring in an (E)-configuration. The presence of the nitro group introduces unique electronic and steric properties, making this compound a valuable building block in various synthetic strategies.

Recent advancements in synthetic methodologies have highlighted the potential of (E)-(4-(2-Nitrovinyl)phenyl)boronic acid as a key intermediate in the construction of complex molecular architectures. For instance, researchers have utilized this compound in Suzuki-Miyaura cross-coupling reactions to synthesize biologically active molecules with intricate structures. The compatibility of this boronic acid with palladium-catalyzed coupling reactions has made it an indispensable tool in modern organic synthesis.

In addition to its role in cross-coupling reactions, (E)-(4-(2-Nitrovinyl)phenyl)boronic acid has been explored for its applications in materials science. The nitrovinyl group imparts photoresponsive properties to the molecule, which can be harnessed in the development of light-sensitive materials. Recent studies have demonstrated that this compound can be incorporated into polymer matrices to create stimuli-responsive polymers with potential applications in sensors and actuators.

The synthesis of (E)-(4-(2-Nitrovinyl)phenyl)boronic acid typically involves a multi-step process that begins with the preparation of the corresponding phenol derivative. The introduction of the nitrovinyl group is achieved through a series of electrophilic aromatic substitution reactions, followed by boronate esterification to yield the final product. This synthesis pathway has been optimized to ensure high yields and excellent stereochemical control, particularly for the (E)-isomer.

From a biological standpoint, (E)-(4-(2-Nitrovinyl)phenyl)boronic acid has shown promise as a lead compound in drug discovery efforts. Its ability to modulate key biological targets, such as kinases and G-protein coupled receptors (GPCRs), has been explored in recent preclinical studies. Researchers have reported that derivatives of this compound exhibit potent bioactivity against various disease models, including cancer and neurodegenerative disorders.

In terms of chemical stability, (E)-(4-(2-Nitrovinyl)phenyl)boronic acid demonstrates moderate thermal stability, with decomposition occurring above 150°C under inert conditions. However, its sensitivity to moisture necessitates careful handling and storage under dry conditions. The compound is also soluble in common organic solvents such as dichloromethane and acetonitrile, making it suitable for various solution-phase reactions.

The unique combination of electronic properties and functional groups in (E)-(4-(2-Nitrovinyl)phenyl)boronic acid has positioned it as a valuable tool in both academic research and industrial applications. Its role as a building block in drug discovery, materials science, and organic synthesis continues to expand, driven by ongoing advancements in synthetic methodology and mechanistic understanding.

In conclusion, (E)-(4-(2-Nitrovinyl)phenyl)boronic acid, CAS number 216394-04-6, represents a fascinating example of how tailored molecular design can lead to compounds with diverse applications across multiple disciplines. As research into this compound progresses, it is anticipated that new insights into its properties and potential uses will further solidify its importance in contemporary chemistry.